Cas no 536742-68-4 (3-Pyrrolidinone, 1-(2-fluorophenyl)-)
536742-68-4 structure
Product Name:3-Pyrrolidinone, 1-(2-fluorophenyl)-
CAS No:536742-68-4
MF:C10H10FNO
MW:179.190906047821
CID:1583517
Update Time:2024-09-12
3-Pyrrolidinone, 1-(2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinone, 1-(2-fluorophenyl)-
- 1-(2-Fluoro-phenyl)-pyrrolidin-3-one
-
- Inchi: 1S/C10H10FNO/c11-9-3-1-2-4-10(9)12-6-5-8(13)7-12/h1-4H,5-7H2
- InChI Key: YNVMGXILADWSPP-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2F)CCC(=O)C1
Computed Properties
- Exact Mass: 179.0747
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Boiling Point: 292.7±35.0 °C(Predicted)
- PSA: 20.31
- pka: 3.23±0.40(Predicted)
3-Pyrrolidinone, 1-(2-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668869-1g |
1-(2-Fluorophenyl)pyrrolidin-3-one |
536742-68-4 | 98% | 1g |
¥13910.00 | 2024-05-09 |
3-Pyrrolidinone, 1-(2-fluorophenyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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